1-(4-Fluorophenyl)-2-methyl-5-phenylpyrrole-3-carboxylic acid

• IUPAC Name: 1-(4-fluorophenyl)-2-methyl-5-phenylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C18H14FNO2/c1-12-16(18(21)22)11-17(13-5-3-2-4-6-13)20(12)15-9-7-14(19)8-10-15/h2-11H,1H3,(H,21,22)
• InChI Key: BLCRFNFRXUEMKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C18H14FNO2
• Molecular Weight: 295.3 g/mol

Description

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Fluorinated Compounds in Medical Imaging

Fluorinated compounds, such as fluorophenyl derivatives, have been extensively used in medical imaging, particularly in positron emission tomography (PET) studies. For example, carbidopa, a compound structurally related to the requested molecule, enhances the plasma levels of FDOPA, a fluorinated analog of L-DOPA, improving the specificity of PET imaging for the central dopaminergic system without affecting the FDOPA influx rate constant into the brain. This suggests a potential application of similar fluorinated compounds in enhancing diagnostic imaging accuracy (Hoffman et al., 1992).

Radiotracers for Cancer Detection

Fluorinated compounds have also been synthesized and evaluated for their potential in tumor localization. For instance, 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC), labeled with fluorine-18, shows promise for nuclear medicine imaging of brain tumors. Its uptake characteristics in gliosarcoma models and patients with glioblastoma multiforme suggest a role for similar fluorophenyl derivatives in cancer diagnostics (Shoup et al., 1999).

Mechanism of Action

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Safety and Hazards

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